(2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid
(2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid
BI-1001 is an allosteric HIV-1 integrase (IN) inhibitor (ALLINI).
Brand Name:
Vulcanchem
CAS No.:
957889-73-5
VCID:
VC0521116
InChI:
InChI=1S/C19H15BrClNO3/c1-10-16(18(25-2)19(23)24)17(11-3-6-13(21)7-4-11)14-9-12(20)5-8-15(14)22-10/h3-9,18H,1-2H3,(H,23,24)/t18-/m0/s1
SMILES:
CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)C(C(=O)O)OC
Molecular Formula:
C19H15BrClNO3
Molecular Weight:
420.7 g/mol
(2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid
CAS No.: 957889-73-5
Inhibitors
VCID: VC0521116
Molecular Formula: C19H15BrClNO3
Molecular Weight: 420.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![(2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid - 957889-73-5](/images/no_structure.jpg)
CAS No. | 957889-73-5 |
---|---|
Product Name | (2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid |
Molecular Formula | C19H15BrClNO3 |
Molecular Weight | 420.7 g/mol |
IUPAC Name | (2S)-2-[6-bromo-4-(4-chlorophenyl)-2-methylquinolin-3-yl]-2-methoxyacetic acid |
Standard InChI | InChI=1S/C19H15BrClNO3/c1-10-16(18(25-2)19(23)24)17(11-3-6-13(21)7-4-11)14-9-12(20)5-8-15(14)22-10/h3-9,18H,1-2H3,(H,23,24)/t18-/m0/s1 |
Standard InChIKey | BNDPDYQQAJUJPY-SFHVURJKSA-N |
Isomeric SMILES | CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)[C@@H](C(=O)O)OC |
SMILES | CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)C(C(=O)O)OC |
Canonical SMILES | CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)C(C(=O)O)OC |
Appearance | Solid powder |
Description | BI-1001 is an allosteric HIV-1 integrase (IN) inhibitor (ALLINI). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BI-1001; BI 1001; BI1001; |
Reference | 1: Xue W, Liu H, Yao X. Molecular modeling study on the allosteric inhibition mechanism of HIV-1 integrase by LEDGF/p75 binding site inhibitors. PLoS One. 2014 Mar 5;9(3):e90799. doi: 10.1371/journal.pone.0090799. eCollection 2014. PubMed PMID: 24599328; PubMed Central PMCID: PMC3944435. |
PubChem Compound | 24800073 |
Last Modified | Nov 12 2021 |
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